Cas no 7512-20-1 (1-(Anthracen-9-yl)ethanol)

1-(Anthracen-9-yl)ethanol structure

Product Name:1-(Anthracen-9-yl)ethanol

CAS No:7512-20-1

Molecular Formula:C₁₆H₁₄O

Molecular Weight:222.28176

CID:573771

PubChem ID:24874328

1-(Anthracen-9-yl)ethanol Properties

Names and Identifiers

- 1-(Anthracen-9-yl)ethanol
- 1-(9-Anthryl)Ethanol
- 1-anthracen-9-ylethanol
- 9-Anthracenemethanol, a-methyl-
- (+/-)-1-anthracen-9-ylethanol
- (9-Anthryl)methylcarbinol
- 1-(9-anthryl)-1-hydroxyethane
- 1-(9-anthryl)ethan-1-ol
- 1-(anthracen-9-yl)ethan-1-ol
- 523259_ALDRICH
- 9-(1-hydroxyethyl)anthracene
- AC1L7ZEN
- A-Methyl-9-anthracenemethanol
- NSC400546
- α-Methyl-9-anthraceneMethanol
- 9-(2-HYDROXYETHYL)ANTHRACENE
- FT-0605808
- DTXSID20322135
- 7512-20-1
- (9-anthryl) ethanol
- AKOS004910176
- SCHEMBL240650
- alpha-Methyl-9-anthracenemethanol, 98%
- WRADANNQOTZBDC-UHFFFAOYSA-N
- alpha-Methyl-9-anthracenemethanol
- NSC-400546
- alpha -Methyl-9-anthracenemethanol
- DB-008007
- +Expand
- MDL： MFCD00039422
- InChIKey： WRADANNQOTZBDC-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H14O/c1-11(17)16-14-8-4-2-6-12(14)10-13-7-3-5-9-15(13)16/h2-11,17H,1H3
- SMILES： CC(C1=C2C=CC=CC2=CC3=CC=CC=C31)O

Computed Properties

Exact Mass: 222.10452
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 222.104
Heavy Atom Count: 17
Complexity: 240
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2A^2

Experimental Properties

LogP: 4.04630
PSA: 20.23
Refractive Index: 1.7
Boiling Point: 417.3°C at 760 mmHg
Melting Point: 124-128 °C (lit.)
Flash Point: 186.3°C
Color/Form: solid
Solubility: Not determined
Density: 1.177

1-(Anthracen-9-yl)ethanol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
SHENG KE LU SI SHENG WU JI SHU	sc-233779-25 g	α-Methyl-9-anthracenemethanol,	7512-20-1		25g	￥1,940.00	2023-07-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	523259-25G	1-(Anthracen-9-yl)ethanol	7512-20-1		25g	¥12224.95	2023-12-05

1-(Anthracen-9-yl)ethanol Related Literature

1. Preparation of porous cellulose 3,5-dimethylphenylcarbamate hybrid organosilica particles for chromatographic applications

Xilun Weng,Zongbi Bao,Zhiguo Zhang,Baogen Su,Huabin Xing,Qiwei Yang,Yiwen Yang,Qilong Ren J. Mater. Chem. B 2015 3 620
2. Synthesis of sparteine-like chiral diamines and evaluation in the enantioselective lithiation–substitution of N-(tert-butoxycarbonyl)pyrrolidine

Jean-Paul R. Hermet,David W. Porter,Michael J. Dearden,Justin R. Harrison,Tobias Koplin,Peter O'Brien,Jér?me Parmene,Vladimir Tyurin,Adrian C. Whitwood,John Gilday,Neil M. Smith Org. Biomol. Chem. 2003 1 3977
3. Evaluation of sparteine-like chiral diamines in the enantioselective lithiation–electrophilic trapping of an O-alkyl carbamate

Cédric Genet,Matthew J. McGrath,Peter O'Brien Org. Biomol. Chem. 2006 4 1376
4. Enantiospecific synthesis of (+)-(R)-6,7-dimethoxy-2-methyl-4-phenyl-1,2,3,4-tetrahydroisoquinoline from (+)-(S)-2-methylamino-1-phenylethanol (halostachine)

Steven J. Coote,Stephen G. Davies,David Middlemiss,Alan Naylor J. Chem. Soc. Perkin Trans. 1 1989 2223
5. Controllable synthesis of cellulose benzoates for understanding of chiral recognition mechanism and fabrication of highly efficient chiral stationary phases

Limin Chang,Jinming Zhang,Weiwei Chen,Mei Zhang,Chunchun Yin,Weiguo Tian,Zhu Luo,Weili Liu,Jiasong He,Jun Zhang Anal. Methods 2018 10 2844
6. π Facial hydrogen bonding in the chiral resolving agent (S)-2,2,2-trifluoro-1-(9-anthryl)ethanol and its racemic modification

Henry S. Rzepa,Michael L. Webb,Alexandra M. Z. Slawin,David J. Williams J. Chem. Soc. Chem. Commun. 1991 765
7. Preparation and characterization of tripeptide chiral stationary phases with varying amino acid sequences and terminal groups

Yang Li,Denggao Jiang,Deyou Huang,Mingxian Huang,Lianjie Li Anal. Methods 2015 7 3772
8. Clavulanic acid biosynthesis; the final steps

M. Fulston,M. Davison,S. W. Elson,N. H. Nicholson,J. W. Tyler,S. R. Woroniecki J. Chem. Soc. Perkin Trans. 1 2001 1122
9. Chiral covalent triazine framework CC-DMP CCTF@SiO2 core–shell microspheres used for HPLC enantioseparation

Yu-Lan Zhu,Ping Guo,Yu-Ping Yang,Xiao-Yan Ran,Cheng Liu,Bang-Jin Wang,Jun-Hui Zhang,Sheng-Ming Xie,Li-Ming Yuan New J. Chem. 2023 47 5413
10. Chiral separations with crosslinked cellulose derivatives attached onto hybrid silica monolith particles via the thiol–ene click reaction

Yuhong Zhou,Qian Liang,Zhilun Zhang,Zhaodi Wang,Mingxian Huang Anal. Methods 2020 12 2727

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